(4Z)-4-(3-Iodo-4,5-dimethoxybenzylidene)-2-(methylthio)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(3-iodo-4,5-dimethoxyphenyl)methylidene]-2-methylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C13H12INO3S2/c1-17-10-6-7(4-8(14)11(10)18-2)5-9-12(16)20-13(15-9)19-3/h4-6H,1-3H3/b9-5-
• InChI Key: CUTNTQFMSBPNGS-UITAMQMPSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)SC(=N2)SC)I)OC
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)SC(=N2)SC)I)OC
• Molecular Formula: C13H12INO3S2
• Molecular Weight: 421.3 g/mol

Description

The compound “(4Z)-4-(3-Iodo-4,5-dimethoxybenzylidene)-2-(methylthio)-1,3-thiazol-5(4H)-one” is a chemical with a molecular weight of 421.28.

Molecular Structure Analysis

The IUPAC name of the compound is (4Z)-4-(3-iodo-4,5-dimethoxybenzylidene)-2-(methylsulfanyl)-1,3-thiazol-5(4H)-one. The InChI code is 1S/C13H12INO3S2/c1-17-10-6-7(4-8(14)11(10)18-2)5-9-12(16)20-13(15-9)19-3/h4-6H,1-3H3/b9-5-.

Scientific Research Applications

Novel Formation and Structural Analysis

• The compound is involved in the novel formation of iodobenzene derivatives through iodine-induced intramolecular cyclization. Such reactions are significant in organic synthesis and structural chemistry (Matsumoto, Takase, & Ogura, 2008).
• It plays a role in the formation and analysis of structures like 4-methyl-2-[N-(3,4-methylenedioxybenzylidene)hydrazino]thiazole and its reduction products, contributing to the understanding of molecular structures in chemistry (Wouters, Norberg, & Guccione, 2002).

Spectroscopic Studies and Molecular Docking

• The compound has been studied for its molecular structure, electronic properties, and vibrational spectra. These studies provide insights into the molecular-orbital interaction and structural investigation, crucial in fields like pharmaceuticals and materials science (Shanmugapriya et al., 2022).

Antiproliferative and Antimicrobial Properties

• Derivatives of the compound have shown potential in antiproliferative and antimicrobial properties. This is significant in the search for new therapeutic agents, particularly in cancer and infection control (Gür et al., 2020).

Synthesis and Addition Reactions

• The compound is involved in the synthesis and addition reactions of thiazole derivatives. These reactions are fundamental in the development of new compounds with potential applications in various industries (Shi, Tromm, & Heimgartner, 1994).

Reactivity Studies and Biological Evaluation

• It has been utilized in the study of reactivity and biological evaluation of Schiff bases containing triazole and pyrazole rings. Such studies are crucial in drug discovery and the development of pharmacologically active compounds (Pillai et al., 2019).